Cas no 851989-50-9 (N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• CAS No: 851989-50-9
• MF: C₁₈H₁₅N₃O₃S
• MW: 353.395002603531
• CID: 6013011
• PubChem ID: 7105753
• Update Time: 2025-06-13

N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• N-(6-methylbenzo[d]thiazol-2-yl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide
• N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
• 3(2H)-Benzoxazolepropanamide, N-(6-methyl-2-benzothiazolyl)-2-oxo-
• F0643-0221
• N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide
• AB00670776-02
• Z88304272
• 851989-50-9
• NCGC00312656-01
• AB00670776-01
• AKOS005622843

• Inchi： 1S/C18H15N3O3S/c1-11-6-7-12-15(10-11)25-17(19-12)20-16(22)8-9-21-13-4-2-3-5-14(13)24-18(21)23/h2-7,10H,8-9H2,1H3,(H,19,20,22)
• InChI Key： WKXCYLVZWKMYND-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CCC(NC2=NC3=CC=C(C)C=C3S2)=O)C1=O

Computed Properties

• Exact Mass: 353.08341252g/mol
• Monoisotopic Mass: 353.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• Density: 1.440±0.06 g/cm3(Predicted)
• pka: 10.26±0.70(Predicted)

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide

Professional Introduction to N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide (CAS No. 851989-50-9)

N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide (CAS No. 851989-50-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its intricate molecular structure, combines elements of benzothiazole and benzoxazole moieties, making it a promising candidate for various biochemical applications.

The molecular framework of N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide is strategically designed to interact with biological targets at a molecular level. The presence of the benzothiazole ring system contributes to its potential pharmacological properties, while the benzoxazole moiety enhances its solubility and bioavailability. These structural features make it an attractive scaffold for drug discovery and development.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide has been studied for its potential role in modulating various enzymatic pathways and cellular processes. Preliminary studies suggest that this compound exhibits inhibitory effects on certain key enzymes implicated in inflammatory responses and metabolic disorders.

The benzothiazole component of N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-y)propanamide is well-documented for its antimicrobial and anti-inflammatory properties. This moiety has been extensively explored in the development of novel therapeutic agents targeting bacterial infections and chronic inflammatory conditions. The incorporation of the 6-methyl substituent further enhances its binding affinity to biological targets, making it a more potent candidate for pharmacological intervention.

The benzoxazole ring in N-(6-methyl -1,3-benzo thiazol -2 -yl ) - < strong > 3 - ( 2 - oxo - 2 , 3 - dihydro - 1 , 3 - ben z ox az ol - 3 - yl ) pro pan am ide strong > contributes to its stability and bioavailability. This structural feature is particularly important for drug candidates that require prolonged circulation within the body to exert their therapeutic effects. The combination of these two heterocyclic systems provides a unique profile that makes this compound a valuable asset in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of N-(6-methyl -1 , 3 -benzothiazol -2 - yl ) - < strong > 3 - ( 2 - oxo - 2 , 3 - dihydro - 1 , 3 - ben z ox az ol - 3 - yl ) pro pan am ide strong > with target proteins with high accuracy. These simulations have revealed potential binding sites that could be exploited for drug design and optimization. Such insights are crucial for developing more effective and selective therapeutic agents.

In addition to its pharmacological potential, N-(6-methyl -1 , 3 -benzothiazol strong >) < strong > 2-y l strong >) < strong > strong >) pro pan am ide ( CAS No .851989 .50 .9 ) has shown promise in preclinical studies as a lead compound for further development. Researchers are exploring its efficacy in treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. The compound's ability to modulate key signaling pathways makes it a versatile tool for addressing multiple therapeutic challenges.

The synthesis of N-(6-methyl strong >)-<<0xE9><0xA9><0x9B>^{_{>)) propanamide (CAS No.851989) is another area of active research interest). Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound). These efforts are critical for ensuring that subsequent biological evaluations are conducted using high-quality material). The development of efficient synthetic routes also facilitates scalability for potential industrial production):).))))))))))))))))))))))))))))))))))))))))))))))))())))())))))))))))))))))))))))))))))))))))))))))))))))}}